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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B15568943 Get Quote

PSB-1114 Tetrasodium Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the quality control and purity assessment of

PSB-1114 tetrasodium.

Frequently Asked Questions (FAQs)
Q1: What is the typical purity specification for PSB-1114 tetrasodium?

A1: The generally accepted purity for PSB-1114 tetrasodium for research use is ≥98%, as

determined by High-Performance Liquid Chromatography (HPLC).[1] Purity levels should be

confirmed by the supplier's Certificate of Analysis (CoA).

Q2: How should PSB-1114 tetrasodium be stored to ensure its stability?

A2: PSB-1114 tetrasodium should be stored in a cool, dry place. For long-term storage, it is

recommended to keep it at -20°C. Once in solution, it should be used promptly or aliquoted and

stored at -80°C to minimize degradation.

Q3: What are the potential impurities that could be present in a sample of PSB-1114
tetrasodium?

A3: Potential impurities may include residual solvents from synthesis, starting materials, by-

products of the synthesis, and degradation products. Common degradation pathways for
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nucleotide analogues include hydrolysis of the phosphate chain.

Q4: How can the identity and structure of PSB-1114 tetrasodium be confirmed?

A4: A combination of analytical techniques is recommended for structural confirmation. Mass

spectrometry can be used to confirm the molecular weight, while Nuclear Magnetic Resonance

(NMR) spectroscopy provides detailed information about the chemical structure.

Q5: What is the stability of PSB-1114 tetrasodium in aqueous solutions?

A5: The stability of PSB-1114 tetrasodium in solution is dependent on the pH, temperature,

and presence of enzymes like phosphatases. It is advisable to prepare solutions fresh for each

experiment. For short-term storage, use a buffered solution at a neutral or slightly basic pH.

Troubleshooting Guides
HPLC Analysis

Issue Possible Cause Suggested Solution

Poor Peak Shape or Tailing
Inappropriate mobile phase

pH.

Adjust the pH of the mobile

phase to ensure the analyte is

in a single ionic state.

Column degradation. Replace the HPLC column.

Unexpected Peaks in

Chromatogram
Sample degradation.

Prepare fresh samples and

store them appropriately.

Contamination of mobile phase

or system.

Use fresh, high-purity solvents

and flush the HPLC system.

Drifting Retention Times
Inconsistent mobile phase

composition.

Ensure proper mixing of mobile

phase components and degas

thoroughly.

Fluctuation in column

temperature.

Use a column oven to maintain

a stable temperature.

General Issues
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Issue Possible Cause Suggested Solution

Inconsistent Experimental

Results
Variability in sample purity.

Perform purity analysis on

each new batch of PSB-1114

tetrasodium.

Improper sample handling and

storage.

Adhere strictly to

recommended storage and

handling protocols.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This protocol outlines a general method for determining the purity of PSB-1114 tetrasodium.

Instrumentation:

HPLC system with a UV detector

Reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm)

Reagents:

Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA) buffer, pH 7.0

Mobile Phase B: Acetonitrile

Sample: PSB-1114 tetrasodium dissolved in water or mobile phase A

Procedure:

Set the column temperature to 25°C.

Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B.

Inject the sample.
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Run a linear gradient as described in the table below.

Monitor the elution profile at 270 nm.

Calculate the purity by integrating the peak area of the main peak and any impurity peaks.

Example HPLC Gradient:

Time (minutes) % Mobile Phase A % Mobile Phase B

0 95 5

20 70 30

25 5 95

30 95 5

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
Instrumentation:

NMR spectrometer (300 MHz or higher)

Reagents:

Deuterated water (D₂O)

PSB-1114 tetrasodium sample

Procedure:

Dissolve 5-10 mg of PSB-1114 tetrasodium in 0.5 mL of D₂O.

Transfer the solution to an NMR tube.

Acquire ¹H, ³¹P, and ¹³C NMR spectra.
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Process the spectra and compare the chemical shifts and coupling constants with the

expected structure of PSB-1114 tetrasodium.

Mass Spectrometry (MS) for Molecular Weight
Confirmation
Instrumentation:

Mass spectrometer with an electrospray ionization (ESI) source

Reagents:

Methanol or acetonitrile

Water

PSB-1114 tetrasodium sample

Procedure:

Prepare a dilute solution of PSB-1114 tetrasodium in a mixture of water and an organic

solvent (e.g., 50:50 water:acetonitrile).

Infuse the sample into the ESI source.

Acquire the mass spectrum in negative ion mode.

The expected monoisotopic mass for the free acid form (C₁₀H₁₅F₂N₂O₁₃P₃S) is

approximately 534.95 g/mol . The observed mass will correspond to the deprotonated

species.

Data Presentation
Typical Quality Control Specifications for PSB-1114 Tetrasodium:
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Parameter Specification Method

Appearance White to off-white solid Visual Inspection

Purity ≥98% HPLC

Identity Conforms to structure NMR, MS

Molecular Formula C₁₀H₁₁F₂N₂Na₄O₁₃P₃S -

Molecular Weight 622.14 g/mol -

Visualizations
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Sample Reception & Initial Checks

Analytical Testing

Data Review & Release

Receive PSB-1114 Tetrasodium

Visual Inspection

Purity Assessment (HPLC)

Structural Confirmation (NMR)

Molecular Weight Verification (MS)

Compare Results to Specifications

Generate Certificate of Analysis

Pass

Quarantine & Investigate

Fail

Release Batch

Click to download full resolution via product page

Caption: Quality control workflow for PSB-1114 tetrasodium.
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PSB-1114
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activates
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Click to download full resolution via product page

Caption: P2Y2 receptor signaling pathway activated by PSB-1114.
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Poor HPLC Results?

Poor Peak Shape?

Retention Time Drift?

No

Adjust Mobile Phase pH / Check Column

Yes

Unexpected Peaks?

No

Check Pump & Temperature

Yes

Check Sample & System for Contamination

Yes

Consult Instrument Manual

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15568943?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

